2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine
Overview
Description
“2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine” is a chemical compound with the molecular formula C8H14N2O. It is a derivative of oxazole, a heterocyclic compound containing an oxygen atom and a nitrogen atom . The compound is typically in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The molecular structure of “2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine” consists of an oxazole ring, which is a five-membered ring with two heteroatoms (one oxygen and one nitrogen), attached to a propyl group with an amine functional group .Physical And Chemical Properties Analysis
“2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine” is a powder at room temperature . Unfortunately, specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources I have.Scientific Research Applications
Pharmaceutical Synthesis
The oxazole ring present in 2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine is a common structural motif in pharmaceutical compounds due to its versatility and biological activity. It serves as an intermediate for synthesizing a variety of drugs, including those with antimicrobial, anticancer, and anti-inflammatory properties .
Antimicrobial Agents
Oxazole derivatives have been studied for their potential as antimicrobial agents. They have shown activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli, as well as fungal species like Candida albicans .
Anticancer Research
Compounds containing the oxazole moiety, such as 2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine, are being explored for their anticancer properties. They can act as inhibitors for various cancer-related enzymes and receptors .
Anti-inflammatory Applications
The anti-inflammatory potential of oxazole derivatives makes them candidates for the development of new anti-inflammatory drugs. They can inhibit enzymes like COX-2, which are involved in the inflammatory process .
Antidiabetic Drug Development
Oxazole compounds have been identified as having antidiabetic effects, making them useful for synthesizing drugs that can modulate blood sugar levels and address metabolic disorders .
Analytical Chemistry
2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine can be used in analytical chemistry techniques such as NMR, HPLC, LC-MS, and UPLC for the identification and quantification of various substances .
Safety And Hazards
Future Directions
The future directions for “2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine” would depend on the specific applications of this compound. Oxazole derivatives are known to have a wide range of biological activities, which makes them interesting targets for the development of new pharmaceuticals . Therefore, future research could focus on exploring these potential applications.
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-5-7(8(3,4)9)6(2)11-10-5/h9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUEYQBCLMHSKOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(C)(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethyl-1,2-oxazol-4-yl)propan-2-amine | |
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